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Compound of Interest

Compound Name: 5-Bromo-7-iodo-1H-indole

Cat. No.: B055206

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Handling
and Disposal

The following guide provides essential safety and logistical information for the proper disposal
of 5-Bromo-7-iodo-1H-indole (CAS No. 123020-20-2). While a specific Safety Data Sheet
(SDS) with comprehensive disposal instructions for this compound is not readily available, its
classification as a halogenated organic compound dictates that it must be handled according to
established protocols for hazardous chemical waste. Adherence to these procedures is critical
for ensuring laboratory safety and environmental compliance.

Hazard Profile and Safety Precautions

Based on data for structurally similar halogenated indoles, 5-Bromo-7-iodo-1H-indole should
be handled as a hazardous substance. Potential hazards include being harmful if swallowed,
toxic in contact with skin, causing serious eye irritation, and being very toxic to aquatic life.[1]
Therefore, stringent safety measures are required during handling and disposal.

Required Personal Protective Equipment (PPE): Before handling or disposing of 5-Bromo-7-
iodo-1H-indole, the following personal protective equipment must be worn:

o Eye Protection: Chemical safety goggles or a face shield.[1][2][3]

e Hand Protection: Chemical-resistant gloves, such as nitrile rubber. Gloves must be inspected
before use and disposed of properly after.[2][4]
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o Respiratory Protection: In case of dust formation or inadequate ventilation, a NIOSH/MSHA-
approved respirator (e.g., N95 dust mask) is recommended.[2][5]

o Protective Clothing: A lab coat or other protective clothing is necessary to prevent skin
contact.[1][2]

: _ E

Property Value Reference
CAS Number 123020-20-2 [3]
Molecular Formula CsHsBrIN [3]
Molecular Weight 321.94 g/mol [3]
Appearance Solid (Assumed) N/A

H302: Harmful if
swallowedH311: Toxic in
contact with skinH319: Causes  [1]

Potential GHS Hazard

Statements ] o
serious eye irritationH400:

Very toxic to aquatic life

Operational Protocol: Step-by-Step Disposal

Disposal of 5-Bromo-7-iodo-1H-indole and materials contaminated with it must be managed
through your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste contractor. Do not dispose of this chemical down the drain or in regular trash.

[21[6][7]
Step 1: Waste Segregation

e As a brominated and iodinated organic compound, 5-Bromo-7-iodo-1H-indole must be
segregated as halogenated organic waste.[3][9]

» Do not mix this waste with non-halogenated organic waste, as this will complicate and
increase the cost of disposal.[10]

Step 2: Container Selection and Labeling
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o Select a designated, compatible, and leak-proof waste container with a secure, tight-fitting
lid.[4][8][11]

e The container must be clearly labeled before the first addition of waste.[8]

e The label must include the words "Hazardous Waste," "Halogenated Organic Waste," and
the full chemical name: "5-Bromo-7-iodo-1H-indole.”" Do not use abbreviations.[8]

Step 3: Waste Collection

o Carefully transfer waste quantities of 5-Bromo-7-iodo-1H-indole into the designated waste
container.

» Also collect any contaminated materials, such as weighing paper, gloves, and absorbent
pads, in the same container.[2]

e Avoid creating dust during transfer.[4]
o Keep the waste container closed at all times except when actively adding waste.[8][11]
Step 4: Storage

» Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials like strong oxidizing agents and strong acids.[6][12]

e The storage location should be a designated satellite accumulation area or a main
hazardous waste storage area.

Step 5: Final Disposal

e Once the container is ready for pickup (typically when 90% full), arrange for its collection by
your institution's EHS department or a licensed professional waste disposal service.[4][6][7]
[11]

o The material will likely be disposed of by controlled incineration at a licensed chemical
destruction plant.[6]
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Emergency Protocol: Accidental Spill Response

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and
environmental contamination.

Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area and
ensure adequate ventilation.[2]

o Control Hazards: Remove all sources of ignition.[6]

o Containment: Prevent the spill from spreading or entering drains.[4][6][13] Cover drains if
necessary.[1]

o Cleanup:

o For a solid spill, carefully sweep or scoop the material to avoid creating dust and place it
into the labeled halogenated waste container.[4]

o Use absorbent pads for spills involving solutions.[8]
» Decontamination: Clean the spill area thoroughly.

o Disposal: All cleanup materials must be placed in the hazardous waste container for proper
disposal.[4][8]

Disposal Workflow Visualization
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Figure 1. Disposal Workflow for 5-Bromo-7-iodo-1H-indole

Click to download full resolution via product page

Caption: Step-by-step process for the proper disposal of 5-Bromo-7-iodo-1H-indole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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